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Compound of Interest

Compound Name:
LysoPalloT-NH-amide-C3-ph-m-O-

C11

Cat. No.: B15571143 Get Quote

Technical Support Center: LysoPalloT-NH-
amide-C3-ph-m-O-C11
Welcome to the technical support center for LysoPalloT-NH-amide-C3-ph-m-O-C11. This

guide is designed to assist researchers, scientists, and drug development professionals in

ensuring the quality and purity of this GPR174 agonist. Here you will find frequently asked

questions (FAQs) and troubleshooting guides for common analytical techniques used in the

quality control (QC) and purity assessment of complex small molecules.

Product Information
LysoPalloT-NH-amide-C3-ph-m-O-C11 is an agonist for the G-protein coupled receptor

GPR174, with a reported EC50 of 34 nM.[1][2][3][4] Its chemical properties are summarized

below.

Property Value

Molecular Weight 574.64 g/mol [1][5]

Chemical Formula C27H47N2O9P[1][5]

Appearance Solid[1]

CAS Number 1778686-61-5[5][6]
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Frequently Asked Questions (FAQs)
Q1: What are the recommended analytical techniques for assessing the purity of LysoPalloT-
NH-amide-C3-ph-m-O-C11?

A1: For comprehensive purity assessment of small molecules like LysoPalloT-NH-amide-C3-
ph-m-O-C11, a combination of chromatographic and spectroscopic methods is recommended.

High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV,

MS) is the primary technique for quantifying purity and identifying impurities.[7][8] Nuclear

Magnetic Resonance (NMR) spectroscopy is invaluable for structural confirmation and can also

be used for quantitative analysis (qNMR).[9][10] Mass Spectrometry (MS) is essential for

confirming the molecular weight and identifying impurities by their mass-to-charge ratio.[8][11]

Q2: What is a typical acceptance criterion for the purity of a research-grade small molecule like

this?

A2: For research and early drug development, the purity of a small molecule is typically

expected to be ≥95%. However, the required purity level can vary depending on the specific

application. For in-vitro assays, a purity of >95% is often sufficient. For in-vivo studies, a higher

purity of ≥98% is generally preferred to minimize the potential for off-target effects from

impurities.

Q3: How should I store LysoPalloT-NH-amide-C3-ph-m-O-C11 to maintain its quality?

A3: As a solid, LysoPalloT-NH-amide-C3-ph-m-O-C11 should be stored in a cool, dry place.

One supplier recommends storing the powder at -20°C for up to 2 years.[6] If dissolved in a

solvent like DMSO, it is recommended to store the solution at -80°C for long-term storage (up

to 6 months) or at 4°C for short-term use (up to 2 weeks).[6] Always refer to the supplier's

certificate of analysis for specific storage recommendations.

Q4: I see an unexpected peak in my HPLC chromatogram. What could it be?

A4: An unexpected peak in your HPLC chromatogram could be due to several factors:

An impurity: This could be a starting material, a byproduct of the synthesis, or a degradation

product.
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A solvent-related peak: The solvent used to dissolve the sample or a component of the

mobile phase could be causing the peak.

System contamination: Carryover from a previous injection or contamination in the HPLC

system can lead to ghost peaks.[12]

Co-elution: Two or more compounds eluting at the same time.[13]

Further investigation using Mass Spectrometry (MS) can help identify the molecular weight of

the species corresponding to the unexpected peak.

Troubleshooting Guides
High-Performance Liquid Chromatography (HPLC)
Analysis
High-performance liquid chromatography (HPLC) is a cornerstone technique for purity

assessment.[7][14] The most common mode for analyzing small molecules is reversed-phase

HPLC.[7][15]
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Sample Introduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. LysoPalloT-NH-amide-C3-ph-m-O-C11 | CymitQuimica [cymitquimica.com]

2. medchemexpress.com [medchemexpress.com]

3. LysoPalloT-NH-酰胺-C3-ph-mO-C11 | LysoPalloT-NH-amide-C3-ph-m-O-C11 |
GPR174激动剂 | CAS 1778686-61-5 | 美国InvivoChem [invivochem.cn]

4. medchemexpress.com [medchemexpress.com]

5. medchemexpress.cn [medchemexpress.cn]

6. LysoPalloT-NH-amide-C3-ph-m-O-C11 Datasheet DC Chemicals [dcchemicals.com]

7. Small Molecule HPLC [sigmaaldrich.com]

8. pacificbiolabs.com [pacificbiolabs.com]

9. resolvemass.ca [resolvemass.ca]

10. Small molecule-NMR | University of Gothenburg [gu.se]

11. Overview of peptide and protein analysis by mass spectrometry - PubMed
[pubmed.ncbi.nlm.nih.gov]

12. ijnrd.org [ijnrd.org]

13. Peak Purity in HPLC: Assessment, Troubleshooting, and Best Practices | Separation
Science [sepscience.com]

14. blog.brewerscience.com [blog.brewerscience.com]

15. researchgate.net [researchgate.net]

To cite this document: BenchChem. [LysoPalloT-NH-amide-C3-ph-m-O-C11 quality control
and purity assessment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571143#lysopallot-nh-amide-c3-ph-m-o-c11-
quality-control-and-purity-assessment]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15571143?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/TM-T203412/lysopallot-nh-amide-c3-ph-m-o-c11/
https://www.medchemexpress.com/lysopallot-nh-amide-c3-ph-m-o-c11.html
https://www.invivochem.cn/product/V103341
https://www.invivochem.cn/product/V103341
https://www.medchemexpress.com/lysopallot-nh-amide-c3-ph-m-o-c11.html?locale=ko-KR
https://www.medchemexpress.cn/cas/1778686-61-5.html
https://www.dcchemicals.com/product_show-lysopallot-nh-amide-c3-ph-m-o-c11.html?datasheet=datasheet
https://www.sigmaaldrich.com/SG/en/applications/analytical-chemistry/liquid-chromatography/small-molecule-hplc
https://pacificbiolabs.com/identity-purity-small-molecules/
https://resolvemass.ca/nmr-small/
https://www.gu.se/en/nmr/research-areas/small-molecule-nmr
https://pubmed.ncbi.nlm.nih.gov/21104985/
https://pubmed.ncbi.nlm.nih.gov/21104985/
https://www.ijnrd.org/papers/IJNRD2403434.pdf
https://www.sepscience.com/peak-purity-in-hplc-assessment-troubleshooting-and-best-practices-11506
https://www.sepscience.com/peak-purity-in-hplc-assessment-troubleshooting-and-best-practices-11506
https://blog.brewerscience.com/small-molecule-analysis-testing-hplc-vs-gc
https://www.researchgate.net/publication/258250901_Reverse-phase_HPLC_Analysis_and_Purification_of_Small_Molecules
https://www.benchchem.com/product/b15571143#lysopallot-nh-amide-c3-ph-m-o-c11-quality-control-and-purity-assessment
https://www.benchchem.com/product/b15571143#lysopallot-nh-amide-c3-ph-m-o-c11-quality-control-and-purity-assessment
https://www.benchchem.com/product/b15571143#lysopallot-nh-amide-c3-ph-m-o-c11-quality-control-and-purity-assessment
https://www.benchchem.com/product/b15571143#lysopallot-nh-amide-c3-ph-m-o-c11-quality-control-and-purity-assessment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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